Cas no 21414-43-7 ((+)-Adlumine)

(+)-Adlumine structure
(+)-Adlumine structure
Product Name:(+)-Adlumine
CAS No:21414-43-7
MF:C21H21NO6
MW:383.39454627037
CID:1995928
PubChem ID:638255
Update Time:2025-04-21

(+)-Adlumine Chemical and Physical Properties

Names and Identifiers

    • (+)-Adlumine
    • (+)-Corlumin
    • (+)-corlumine
    • (+-)-Corlumin
    • (-)-Adlumine
    • (3R,1'S)-6,7-(methylenedioxy)-3-(1',2',3',4'-tetrahydro-6',7'-dimethoxy-2'-methylisoquinolin-1'-yl)isobenzofuran-1(3H)-one
    • (6R)-6-[(1S)-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methylisoquinolin-1-yl]furo[3,4-e]-1,3-benzodioxol-8(6H)-one
    • (R)-6-((S)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydro-isoquinolin-1-yl)-6H-furo[3',4':3,4]benzo[1,2-d][1,3]dioxol-8-one
    • (RS)-6-((RS)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydro-isoquinolin-1-yl)-6H-furo[3',4':3,4]benzo[1,2-d][1,3]dioxol-8-one
    • (±)-Adlumine
    • 6-(1,2,3,4-Tetrahydro-6,7-dimethoxy-2-methyl-1-isoquinolinyl)furo[3,4-e]-1,3-benzodioxol-8(6H)-one
    • 6-(6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydro-[1]isochinolyl)-6H-[1,3]dioxolo[4,5-e]isobenzofuran-8-on
    • 6-(6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydro-[1]isoquinolyl)-6H-[1,3]dioxolo[4,5-e]isobenzofuran-8-one
    • adlumine
    • Corlumin
    • Corlumine
    • L-Adlumine
    • 38W4159DNQ
    • UNII-38W4159DNQ
    • Adlumine, (-)-
    • Adlumine L-form [MI]
    • (6R)-6-[(1R)-6, 7-dimethoxy-2-methyl-3, 4-dihydro-1H-isoquinolin-1-yl]-6H-furo[3, 4-g][1, 3]benzodioxol-8-one
    • AKOS040749857
    • (6R)-6-[(1R)-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinolin-1-yl]-6H-furo[3,4-g][1,3]benzodioxol-8-one
    • FURO(3,4-E)-1,3-benzodioxol-8(6H)-one, 6-((1R)-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-isoquinolinyl)-, (6R)-
    • Q27256823
    • 21414-43-7
    • O-Methylseverzine
    • (6R)-6-((1R)-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinolin-1-yl)-6H-furo(3,4-g)(1,3)benzodioxol-8-one
    • Inchi: 1S/C21H21NO6/c1-22-7-6-11-8-15(24-2)16(25-3)9-13(11)18(22)19-12-4-5-14-20(27-10-26-14)17(12)21(23)28-19/h4-5,8-9,18-19H,6-7,10H2,1-3H3/t18-,19-/m1/s1
    • InChI Key: SZDGAZFTAUFFQH-RTBURBONSA-N
    • SMILES: O1C(C2C3=C(C=CC=2[C@@H]1[C@H]1C2C=C(C(=CC=2CCN1C)OC)OC)OCO3)=O

Computed Properties

  • Exact Mass: 383.13688739g/mol
  • Monoisotopic Mass: 383.13688739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 601
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 66.5Ų
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